Cas no 2007909-01-3 (3-Fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid)

• Product Name: 3-Fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid
• CAS No: 2007909-01-3
• MF: C₇H₁₁F₄NO₃
• MW: 233.160756349564
• MDL: MFCD30471578
• CID: 4633440
• PubChem ID: 127263312
• Update Time: 2025-05-20

3-Fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid
• 3-Fluoro-3-(methoxymethyl)azetidine 2,2,2-trifluoroacetate
• 3-(Methoxymethyl)-3-fluoroazetidine tfa salt
• Azetidine, 3-fluoro-3-(methoxymethyl)-, 2,2,2-trifluoroacetate (1:1)
• SB20692
• 3-Fluoro-3-(methoxymethyl)azetidine TFA
• 3-Fluoro-3-(methoxymethyl)azetidine, trifluoroacetic acid
• AKOS030627674
• P13543
• 3-Fluoro-3-(methoxymethyl)azetidine Trifluoroacetate
• SY259751
• AS-51791
• CS-0051365
• 3-fluoro-3-(methoxymethyl)azetidine;2,2,2-trifluoroacetic acid
• MFCD30471578
• 2007909-01-3
• 3-Fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid

• MDL： MFCD30471578
• Inchi： 1S/C5H10FNO.C2HF3O2/c1-8-4-5(6)2-7-3-5;3-2(4,5)1(6)7/h7H,2-4H2,1H3;(H,6,7)
• InChI Key： ZITBMDXKDNBRTH-UHFFFAOYSA-N
• SMILES： FC1(COC)CNC1.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 233.06750586 g/mol
• Monoisotopic Mass: 233.06750586 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• Molecular Weight: 233.16

Additional information on 3-Fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid

3-Fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid (CAS No. 2007909-01-3): An Overview

3-Fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid (CAS No. 2007909-01-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered considerable attention due to its potential in the development of novel therapeutic agents.

The core structure of 3-Fluoro-3-(methoxymethyl)azetidine is a four-membered azetidine ring, which is substituted with a fluoro group and a methoxymethyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The trifluoroacetic acid salt form further enhances its solubility and stability, making it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, the interest in azetidine-based compounds has surged due to their ability to mimic biologically active natural products and their potential as scaffolds for drug discovery. The introduction of fluorine atoms into these structures can significantly influence their pharmacological properties, such as metabolic stability, lipophilicity, and receptor binding affinity. The methoxymethyl group, on the other hand, can enhance the lipophilicity and improve the overall bioavailability of the compound.

The synthesis of 3-Fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid typically involves multistep processes that include the formation of the azetidine ring, introduction of the fluoro and methoxymethyl groups, and final salt formation. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organocatalysis, have been employed to achieve high yields and stereoselectivity in these syntheses. These methods not only improve the efficiency of the synthesis but also ensure the purity and quality of the final product.

In terms of biological activity, 3-Fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has been evaluated for its ability to modulate serotonin receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia.

Furthermore, studies have explored the use of 3-Fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid in the development of antiviral agents. Its unique structure and functional groups make it a suitable candidate for inhibiting viral replication by targeting specific viral enzymes or proteins. Preliminary data suggest that this compound may have broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses.

The safety profile of 3-Fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid is another critical aspect that has been investigated. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 3-Fluoro-3-(methoxymethyl)azetidine; trifluoroacetic acid (CAS No. 2007909-01-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting a range of diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.